molecular formula C12H14N2O B8309018 2-dimethylaminomethyl-1H-indole-5-carbaldehyde

2-dimethylaminomethyl-1H-indole-5-carbaldehyde

Cat. No.: B8309018
M. Wt: 202.25 g/mol
InChI Key: KYBXDDVCKNFMQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-dimethylaminomethyl-1H-indole-5-carbaldehyde is a useful research compound. Its molecular formula is C12H14N2O and its molecular weight is 202.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H14N2O

Molecular Weight

202.25 g/mol

IUPAC Name

2-[(dimethylamino)methyl]-1H-indole-5-carbaldehyde

InChI

InChI=1S/C12H14N2O/c1-14(2)7-11-6-10-5-9(8-15)3-4-12(10)13-11/h3-6,8,13H,7H2,1-2H3

InChI Key

KYBXDDVCKNFMQZ-UHFFFAOYSA-N

Canonical SMILES

CN(C)CC1=CC2=C(N1)C=CC(=C2)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a cold (0° C.) solution of potassium hydride (suspension in mineral oil, 0.79 g, 5.90 mmol) in anhydrous THF (60 mL) was added a solution of (5-bromo-1H-indole-2-ylmethyl)-dimethyl amine (1.24 g, 4.90 mmol) in anhydrous THF (20 mL) was added dropwise at 0° C. over a period of 15 minutes under nitrogen. Stirring was continued for 30 minutes at 0° C., then cooled to −10° C. n-Butyl lithium (1.6 M solution in hexanes, 7.4 mL, 11.7 mmol) was added rapidly. Stirring was continued at −10° C. for 1 h. Then, anhydrous DMF (5.0 mL) was added, and the mixture was allowed to warm to room temperature over 2 h. The reaction mixture was carefully quenched with 1N aq. HCl (10 mL). The reaction mixture was diluted with ethyl acetate (150 mL). The organic phase was separated, washed with water (100 mL), then brine (100 mL), and dried over anhydrous Na2SO4. The solvent was evaporated to give 2-dimethylaminomethyl-1H-indole-5-carbaldehyde as an orange-colored gummy material. Yield: 0.91 g (crude). This product was used in next step without further purification.
Quantity
0.79 g
Type
reactant
Reaction Step One
Quantity
1.24 g
Type
reactant
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
7.4 mL
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
reactant
Reaction Step Three

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